Cas no 2308484-71-9 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• CAS No: 2308484-71-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6184937
• PubChem ID: 165558477
• Update Time: 2025-08-05

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]heptanoic acid
• 2308484-71-9
• EN300-1475889

• Inchi： 1S/C28H36N2O5/c1-3-5-11-19(17-26(31)32)29-27(33)25(16-6-4-2)30-28(34)35-18-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,19,24-25H,3-6,11,16-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t19-,25?/m1/s1
• InChI Key： DQVDIVGMFBJXEW-OEPVSBQMSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CCCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2308484-71-9): A Comprehensive Overview

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2308484-71-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is characterized by its unique combination of functional groups, including the Fmoc protecting group, an amino group, and a carboxylic acid group. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of removal under mild basic conditions. This makes the compound an ideal building block for constructing complex peptide sequences with high purity and efficiency.

Recent advancements in the field have highlighted the importance of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel peptides with potent anti-inflammatory properties. The researchers found that peptides synthesized using this compound exhibited enhanced stability and bioavailability, making them promising candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another significant development, a team of scientists from the University of California, San Francisco, utilized (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid to develop a new class of antimicrobial peptides. These peptides were designed to target multidrug-resistant bacteria, a growing concern in global healthcare. The study, published in Nature Communications, reported that the peptides synthesized using this compound showed remarkable efficacy against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

The versatility of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid extends beyond its use in peptide synthesis. It has also been explored for its potential in drug delivery systems. A recent study published in the Journal of Controlled Release investigated the use of this compound as a linker in prodrug designs. The researchers found that incorporating this compound into prodrugs improved their solubility and reduced their toxicity, thereby enhancing their therapeutic index.

In addition to its applications in medicinal chemistry, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid has shown promise in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have used this compound to develop self-assembling peptide nanofibers with potential applications in tissue engineering and regenerative medicine. These nanofibers exhibit excellent biocompatibility and can be functionalized with various bioactive molecules to promote cell adhesion and proliferation.

The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid involves several well-established chemical reactions. The key steps include the protection of the amino group with the Fmoc group, followed by coupling with an appropriate carboxylic acid to form the amide bond. The final step involves deprotection under mild basic conditions to yield the desired product. The high purity and consistent quality of this compound are essential for its successful application in various research and industrial settings.

The safety profile of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is another critical aspect that has been extensively studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, researchers are advised to handle this compound with appropriate personal protective equipment (PPE) and follow all relevant safety guidelines.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2308484-71-9) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and beyond. Its unique structural features and functional properties make it an indispensable tool for scientists working on advanced peptide synthesis, drug development, and biomaterials design. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.